Cas no 17136-25-3 (H-β-Ala-Leu-OH)

H-β-Ala-Leu-OH Properties

Names and Identifiers

• L-Leucine, b-alanyl-
• H-B-ALA-LEU-OH
• H-beta-Ala-Leu-OH
• H-β-ALA-LEU-OH
• B-ALANYL-L-LEUCINE
• BETA-ALA-LEU
• BETA-ALANYL-L-LEUCINE
• (S)-2-(3-aminopropanamido)-4-methylpentanoic acid
• MFCD00066055
• H-b-Ala-Leu-OH
• CS-0656123
• beta-alanyl-l-leucine
• SCHEMBL6447013
• HY-P4708
• CHEMBL1221949
• 17136-25-3
• AKOS010406796
• H-Beta-Ala-Leu-OH
• Excitin 1
• H-BETA-ALA-LEU-OH
• +Expand

• MDL： MFCD00066055
• InChIKey： YVFFCSSMTOXAQS-ZETCQYMHSA-N
• Inchi： InChI=1S/C9H18N2O3/c1-6(2)5-7(9(13)14)11-8(12)3-4-10/h6-7H,3-5,10H2,1-2H3,(H,11,12)(H,13,14)/t7-/m0/s1
• SMILES： CC(C[C@H](NC(CCN)=O)C(O)=O)C

Computed Properties

• Exact Mass: 202.13200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 202.132
• Heavy Atom Count: 14
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.4
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• LogP: 1.04190
• PSA: 92.42000
• Boiling Point: 428.6±30.0 °C(Predicted)
• Melting Point: 245 °C
• Density: 1?+-.0.06 g/cm3(Predicted)